Cas no 1849382-59-7 (1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine)

• Product Name: 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine
• CAS No: 1849382-59-7
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 6518099
• PubChem ID: 130526777
• Update Time: 2025-08-02

1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1936857
• 1849382-59-7
• 1-(2,2,3,3-tetrafluoropropyl)cyclopropan-1-amine
• 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine

• Inchi： 1S/C6H9F4N/c7-4(8)6(9,10)3-5(11)1-2-5/h4H,1-3,11H2
• InChI Key： SZAQDRJATIRWQX-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC1(CC1)N)F

Computed Properties

• Exact Mass: 171.06711194g/mol
• Monoisotopic Mass: 171.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine

1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine: A Comprehensive Overview

1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine, also known by its CAS number 1849382-59-7, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring structure and the presence of a tetrafluoropropyl group attached to the nitrogen atom. The combination of these structural features imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves advanced organic chemistry techniques, including nucleophilic substitution and ring-opening reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring under mild conditions. These advancements have not only improved the synthetic process but also opened new avenues for its application in drug discovery.

The structural uniqueness of 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine lies in its ability to act as both a nucleophile and an electrophile depending on the reaction conditions. This dual functionality has been exploited in various chemical transformations. For example, recent research has demonstrated its effectiveness as a building block in constructing complex molecular frameworks for potential drug candidates. The compound's ability to participate in michael addition reactions and other conjugate additions has been particularly noteworthy.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions. Its fluorinated substituents contribute to its hydrophobic nature and thermal stability. These properties make it suitable for applications in high-performance materials and advanced polymer systems. Additionally, the compound's solubility profile has been studied extensively, revealing its compatibility with a wide range of organic solvents.

The biological activity of 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine has been a focal point of recent investigations. Preclinical studies suggest that it may possess potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, researchers have reported its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy. While further studies are required to validate these findings, they underscore the compound's potential in drug development.

In conclusion, 1-(2,2,3,3-Tetrafluoropropyl)cyclopropan-1-amine represents a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both chemical science and therapeutic innovation.